Cas no 1339792-78-7 (5-amino-1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-amino-1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1339792-78-7
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6474687
• PubChem ID: 63800075
• Update Time: 2025-05-21

5-amino-1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 5-amino-1-(cyclopentylmethyl)-

• Inchi： 1S/C10H15N3O2/c11-8-6-13(10(15)12-9(8)14)5-7-3-1-2-4-7/h6-7H,1-5,11H2,(H,12,14,15)
• InChI Key： POZUKMQLPJNQDL-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2CCCC2)C=C(N)C(=O)N1

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• pka: 9.69±0.10(Predicted)

Additional information on 5-amino-1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Comprehensive Overview of 5-amino-1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1339792-78-7)

The compound 5-amino-1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, identified by its CAS No. 1339792-78-7, is a specialized heterocyclic molecule with significant potential in pharmaceutical and biochemical research. This structurally unique pyrimidine derivative has garnered attention due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways. Researchers are increasingly exploring its role in modulating biological processes, making it a subject of interest in modern medicinal chemistry.

One of the key features of 5-amino-1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is its cyclopentylmethyl substituent, which enhances its lipophilicity and bioavailability. This modification is critical for improving membrane permeability, a common challenge in drug development. The presence of the amino group at the 5-position further contributes to its reactivity, enabling it to participate in hydrogen bonding and other molecular interactions essential for binding to biological targets.

In recent years, the scientific community has shown growing interest in pyrimidine derivatives due to their versatility in therapeutic applications. Searches for terms like "pyrimidine-based drug candidates" and "heterocyclic compounds in medicine" have surged, reflecting the demand for innovative small molecules. 5-amino-1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione aligns with this trend, offering a scaffold for designing novel inhibitors or modulators for diseases such as inflammation, neurological disorders, and metabolic syndromes.

The synthesis of CAS No. 1339792-78-7 involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are frequently searched by chemists and researchers, highlighting the importance of accurate characterization in compound development.

From an SEO perspective, keywords such as "buy 5-amino-1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione" or "suppliers of CAS 1339792-78-7" are commonly queried, indicating commercial interest. However, it is crucial to emphasize that this compound is strictly for research purposes and not intended for human or veterinary use without regulatory approval.

Environmental and safety considerations are also paramount when handling 5-amino-1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. Proper storage conditions, such as protection from light and moisture, are essential to maintain its stability. Researchers often search for "storage guidelines for pyrimidine derivatives" to ensure compliance with laboratory safety protocols.

In conclusion, 5-amino-1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a promising candidate for further investigation in drug discovery. Its unique structure and functional groups make it a valuable tool for studying biological mechanisms and developing new therapeutics. As interest in heterocyclic chemistry continues to rise, this compound is poised to play a pivotal role in advancing scientific knowledge and innovation.